Cyazofamid

• CAS No.: 120116-88-3
• Product Name: Cyazofamid
• Molecular Formula: C13H13ClN4O2S
• Molecular Weight: 324.79 g/mol
• IUPAC Name: 4-chloro-2-cyano-N,N-dimethyl-5-(4-methylphenyl)imidazole-1-sulfonamide
• Standard InChI: InChI=1S/C13H13ClN4O2S/c1-9-4-6-10(7-5-9)12-13(14)16-11(8-15)18(12)21(19,20)17(2)3/h4-7H,1-3H3
• Standard InChIKey: YXKMMRDKEKCERS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2S(=O)(=O)N(C)C)C#N)Cl
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2S(=O)(=O)N(C)C)C#N)Cl
• Colorform: Ivory powde
• Density: 1.446 at 20 °C
• Melting Point: 152.7 °C
• Description: Cyazofamid is a member of the class of imidazoles carrying dimethylsulfamyl, cyano, chloro and 4-tolyl substituents at positions 1, 2, 4 and 5 respectively. A fungicide used mainly for controlling Oomycete and Plasmodiophora diseases on potatoes and tomatoes. It is a skin and eye irritant and is moderately toxic to birds, most aquatic organisms, honeybees and earthworms. It has a role as a mitochondrial cytochrome-bc1 complex inhibitor and an antifungal agrochemical. It is a member of imidazoles, an organochlorine compound, a nitrile, a member of sulfamides, a sulfonamide fungicide and an imidazole fungicide.
• Solubility: Solvent solubility (all in g/100 mL, 21.2 °C): hexane, 0.003; methanol, 0.174, acetonitrile, 3.095, dichloroethane, 10.212; toluene, 0.600, ethyl acetate, 1.649; acetone, 4.564, octanol, 0.004; In water, 0.107 at pH 7; 0.121 at pH 5; 0.109 at pH 9 (all in mg/L at 20 °C)
• Synonyms: 4-Chloro-2-cyano-N,N-dimethyl-5-(4-methylphenyl)-1H-imidazole-1-sulfonamide; 4-Chloro-2-cyano-N,N-dimethyl-5-p-tolylimidazole-1-sulfonamide; BAS 54500F; Cyamidazosulfamid; Docious; Fendazosulam; IKF 916; Mildicut; Ranman
• Vapor Pressure: 1.3X10-2 mPa /9.75X10-8 mm Hg/ at 35 °C
• PubChem Compound: 9862076
• Last Modified: Nov 11 2021